6-(isopropylthio)-1-(2-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 1-(2-methoxyphenyl)-6-propan-2-ylsulfanyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C15H16N4O2S/c1-9(2)22-15-17-13-10(14(20)18-15)8-16-19(13)11-6-4-5-7-12(11)21-3/h4-9H,1-3H3,(H,17,18,20)
• InChI Key: UYSNHECVEPFGJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC2=C(C=NN2C3=CC=CC=C3OC)C(=O)N1
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol

Description

6-(Isopropylthio)-1-(2-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a heterocyclic compound that has gained significant attention in recent years due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines and has been synthesized using various methods.

Scientific Research Applications

Anti-inflammatory, Analgesic, and Antipyretic Applications

Pyrazolopyrimidine derivatives have been synthesized and evaluated for their potential as anti-inflammatory, analgesic, and antipyretic agents. Certain derivatives exhibit activities comparable to standard drugs in these categories, indicating their potential for development into new therapeutic agents. The presence of specific substituents on the phenyl ring, such as hydroxy and methoxy groups, has been associated with enhanced activity in these domains (Antre et al., 2011).

Anticancer and Anti-inflammatory Drug Discovery

The synthesis of novel pyrazole derivatives and their biological evaluations have highlighted the potential of these compounds in anticancer and anti-inflammatory drug discovery. Molecular docking studies have shown that some compounds exhibit excellent inhibition of enzymes responsible for inflammation and cancer, indicating their promise as future COX-2 inhibitors or anti-inflammatory drugs (Thangarasu et al., 2019).

Herbicidal Activity

Novel pyrazolo[3,4-d]pyrimidin-4-one derivatives have also been synthesized and shown to possess potential herbicidal activity against various plant species. This suggests the utility of these compounds in agricultural applications, offering a new approach to weed management (Liu et al., 2007).

Molecular Docking and Quantum Chemical Calculations

The exploration of pyrazolo[3,4-d]pyrimidin-4-one derivatives extends into computational studies, including molecular docking and Density Functional Theory (DFT) calculations. These studies help in understanding the interaction between these compounds and biological targets, as well as predicting their reactivity and stability, which is crucial for further drug development (Saracoglu et al., 2019).